![molecular formula C18H23N3O2 B5751094 2-ethoxy-4-{[4-(2-pyridinyl)-1-piperazinyl]methyl}phenol](/img/structure/B5751094.png)
2-ethoxy-4-{[4-(2-pyridinyl)-1-piperazinyl]methyl}phenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-ethoxy-4-{[4-(2-pyridinyl)-1-piperazinyl]methyl}phenol is a chemical compound that belongs to the class of phenols. It is also known as "EPP" and has been widely used in scientific research for many years. EPP is a potent inhibitor of the enzyme tyrosinase and has been found to have various biochemical and physiological effects.
Mechanism of Action
EPP inhibits tyrosinase by binding to the copper ions in the active site of the enzyme. This prevents the enzyme from catalyzing the production of melanin. EPP has also been found to have antioxidant properties, which may contribute to its antitumor effects.
Biochemical and Physiological Effects:
EPP has been found to have various biochemical and physiological effects. In addition to its inhibitory effect on tyrosinase, EPP has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. EPP has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of using EPP in lab experiments is its potent inhibitory effect on tyrosinase. This makes it a useful tool for studying the role of tyrosinase in melanin production and skin pigmentation. However, one limitation of using EPP is its potential toxicity. EPP has been found to be toxic to certain cell types at high concentrations, which may limit its use in certain experiments.
Future Directions
There are many future directions for the study of EPP. One area of research is the development of skin whitening agents based on EPP. Another area of research is the potential use of EPP in cancer treatment. Further studies are needed to determine the safety and efficacy of EPP in these applications. Additionally, the neuroprotective and anti-inflammatory properties of EPP warrant further investigation for their potential use in the treatment of neurodegenerative and inflammatory diseases.
Synthesis Methods
The synthesis of EPP involves the reaction of 2-ethoxy-4-hydroxybenzaldehyde with 4-(2-pyridinyl)-1-piperazinecarboxaldehyde in the presence of sodium borohydride. The resulting product is then treated with hydrochloric acid to yield EPP. The synthesis method is a relatively simple process and can be carried out in a laboratory setting.
Scientific Research Applications
EPP has been widely used in scientific research due to its potent inhibitory effect on tyrosinase. Tyrosinase is an enzyme that is involved in the production of melanin, which is responsible for skin pigmentation. EPP has been found to be effective in reducing melanin production and has been used in the development of skin whitening agents. EPP has also been found to have antitumor properties and has been studied for its potential use in cancer treatment.
Properties
IUPAC Name |
2-ethoxy-4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2/c1-2-23-17-13-15(6-7-16(17)22)14-20-9-11-21(12-10-20)18-5-3-4-8-19-18/h3-8,13,22H,2,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZRGIJCATAWAGD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC(=C1)CN2CCN(CC2)C3=CC=CC=N3)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.